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Compound of Interest

Compound Name: Sudan IV-d6

cat. No.: B15604511

An In-depth Technical Guide to the Physical and Chemical Properties of Sudan IV-d6

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Sudan IV-d6, a deuterated analog of the fat-soluble diazo dye Sudan IV. This
document is intended for researchers, scientists, and drug development professionals who
utilize stable isotope-labeled compounds in their work. Sudan IV-d6 is commonly employed as
an internal standard for the quantitative analysis of Sudan dyes in various matrices by mass
spectrometry techniques.[1][2]

Core Physical and Chemical Properties

The fundamental properties of Sudan IV-d6 are summarized below. These values are critical
for its application in analytical methodologies, particularly for ensuring accurate quantification
and method validation.

Table 1: General and Physical Properties of Sudan IV-d6
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Property Value

1-[2-Methyl-4-(2-methyl-

Synonyms phenylazo)phenylazo]-2-naphthol-d6, Solvent
Red 24-d6[1]

CAS Number 1014689-18-9[3][4]

Appearance Solid[3]

Melting Point ~199 °C (decomposes) (for Sudan IV)[5][6][7][8]

Table 2: Chemical and Spectroscopic Properties of Sudan IV-d6

Property Value

Molecular Formula C24DeH1aN4O[3][4]

Molecular Weight 386.48 g/mol [3][4]

Mass Shift M+6

Maximum Absorption (Amax) ~520 nm (for Sudan IV)[5][8][9][10]

Insoluble in water; soluble in organic solvents
Solubility such as chloroform, acetone, ethanol, and
benzene.[11][12][13]

Experimental Protocols

Sudan IV-d6 is primarily used as an internal standard in analytical chemistry for the detection
and quantification of Sudan dyes in food products like spices and palm oil.[2][10] The following
protocol outlines a general methodology based on liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Protocol: Quantification of Sudan Dyes in Food Matrices using Sudan IV-d6 Internal Standard

e Sample Preparation and Extraction:
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o Accurately weigh a homogenized sample (e.g., 1 gram of paprika) into a centrifuge tube.
[14]

o Spike the sample with a known concentration of Sudan IV-d6 internal standard solution
(e.g., 0.1 mL of 0.1 pg/mL solution).[14]

o Add an extraction solvent, such as acetonitrile or a mixture of tetrahydrofuran and
methanol.[2][14]

o Vortex or shake the mixture to ensure thorough extraction of the analytes.[2]
o Centrifuge the sample to separate the solid matrix from the supernatant.
 Purification (Optional):

o Depending on the complexity of the matrix, a cleanup step using solid-phase extraction
(SPE) may be necessary to remove interfering compounds.[14]

e LC-MS/MS Analysis:
o Inject an aliquot of the final extract into an LC-MS/MS system.
o Chromatographic separation is typically achieved on a C18 reversed-phase column.[10]

o The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to
selectively detect and quantify the parent and product ions for both the Sudan dyes and
the Sudan IV-d6 internal standard.[2][14] For Sudan IV-d6, a common transition
monitored is 387 > 225.[14]

e Quantification:
o A calibration curve is generated using matrix-matched standards of the target Sudan dyes.

o The concentration of the Sudan dyes in the sample is calculated by comparing the peak
area ratio of the analyte to the internal standard (Sudan IV-d6) against the calibration
curve. This internal standard method corrects for variations in extraction efficiency and
matrix effects.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637669648488928132
https://www.benchchem.com/product/b15604511?utm_src=pdf-body
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637669648488928132
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720007138en_cc8675ebd8/720007138en.pdf
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637669648488928132
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720007138en_cc8675ebd8/720007138en.pdf
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637669648488928132
https://pmc.ncbi.nlm.nih.gov/articles/PMC4888373/
https://www.benchchem.com/product/b15604511?utm_src=pdf-body
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720007138en_cc8675ebd8/720007138en.pdf
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637669648488928132
https://www.benchchem.com/product/b15604511?utm_src=pdf-body
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f637669648488928132
https://www.benchchem.com/product/b15604511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations

The following diagrams illustrate a typical experimental workflow for Sudan dye analysis and
the biological pathway involving Sudan IV.
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Caption: Workflow for Sudan dye analysis using Sudan IV-d6.
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Caption: Aryl hydrocarbon receptor (AhR) signaling pathway activated by Sudan IV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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